![molecular formula C16H12ClNO3S B2842824 Methyl 3-[(3-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate CAS No. 338419-38-8](/img/structure/B2842824.png)
Methyl 3-[(3-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate
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Overview
Description
“Methyl 3-[(3-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate” is a chemical compound with the CAS Number: 338419-38-8 . It has a molecular weight of 333.79 and its IUPAC name is methyl 3-[(3-chlorobenzyl)oxy]thieno[2,3-b]pyridine-2-carboxylate . The compound is in solid form .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . Methyl 2-chloro nicotinoate and methyl thioglycolate were dissolved in anhydrous DMF, and potassium carbonate was added. The reaction mixture was heated to 100 °C under an atmosphere of nitrogen for 21 hours . After cooling, the reaction mixture was poured into water and extracted with ethyl acetate. The aqueous phase was acidified with concentrated hydrochloric acid and then re-extracted with ethyl acetate. The ethyl acetate extracts of the acidified aqueous phase were combined and dried over magnesium sulphate, filtered and evaporated under reduced pressure to afford the desired product .Molecular Structure Analysis
The InChI code for the compound is 1S/C16H12ClNO3S/c1-20-16(19)14-13(12-6-3-7-18-15(12)22-14)21-9-10-4-2-5-11(17)8-10/h2-8H,9H2,1H3 . This indicates the presence of a thieno[2,3-b]pyridine core with a methoxy group at the 3-position and a chlorophenyl group at the 2-position.Physical And Chemical Properties Analysis
The compound is a solid . The compound has a molecular weight of 333.79 .Scientific Research Applications
Cancer Research and Antitumor Activity
- Methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, structurally similar to the compound , have demonstrated growth inhibitory activity on human tumor cell lines. Specifically, certain derivatives were shown to alter cell cycle distribution and induce apoptosis in the NCI-H460 cell line, suggesting potential applications in cancer therapy (Queiroz et al., 2011).
- Fluorescent methoxylated di(hetero)arylethers in the thieno[3,2-b]pyridine series, related to the compound, were prepared and tested for inhibitory growth activity in several human tumor cell lines. Some derivatives showed very low GI50 values, indicating significant potential as antitumoral agents (Queiroz et al., 2012).
Insecticidal Applications
- Pyridine derivatives, including similar compounds, have been studied for their toxicity against the cowpea aphid, Aphis craccivora Koch. Some of these derivatives exhibited significant insecticidal activities, indicating potential applications in agriculture (Bakhite et al., 2014).
Chemical Synthesis and Photoreactions
- Research on the photoreaction of methyl 2-pyridinecarboxylate in methanol sheds light on potential chemical synthesis pathways that may be relevant for similar compounds like Methyl 3-[(3-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate. These studies focus on methylation and methoxylation reactions under various conditions, which are critical in the synthesis of complex organic compounds (Sugiyama et al., 1981).
Electrochemical Applications
- The electrochemical oxidation of related compounds, such as methyl dihydropyridine derivatives, has been investigated. These studies provide insights into the electrochemical behaviors of similar thieno[2,3-b]pyridine compounds, which could have applications in developing new materials or chemical processes (Ueno & Umeda, 1992).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray (P261), wash thoroughly after handling (P264), and wear protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
The compound was synthesized as part of a research programme targeting novel molecules as potential anti-inflammatory agents . This suggests that future research could involve further investigation of the compound’s potential anti-inflammatory activity, as well as exploration of its potential for other biological activities. Further studies could also investigate the compound’s physical and chemical properties in more detail, and optimize the synthesis process.
properties
IUPAC Name |
methyl 3-[(3-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO3S/c1-20-16(19)14-13(12-6-3-7-18-15(12)22-14)21-9-10-4-2-5-11(17)8-10/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBPJDZLPQVJGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)N=CC=C2)OCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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